![molecular formula C6H4BrF3N2 B2367300 6-Bromo-2-(trifluoromethyl)pyridin-3-amine CAS No. 1805123-62-9](/img/structure/B2367300.png)
6-Bromo-2-(trifluoromethyl)pyridin-3-amine
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Overview
Description
“6-Bromo-2-(trifluoromethyl)pyridin-3-amine” is a chemical compound that is part of the trifluoromethylpyridines group . Trifluoromethylpyridines (TFMP) and their derivatives have found applications in the agrochemical and pharmaceutical industries . The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to the biological activities of TFMP derivatives .
Scientific Research Applications
Asymmetric and Steric Properties in Ligand Synthesis
- The compound was used in synthesizing an unsymmetrical amine tripod, FBrTPA, showing significant properties in ligand-to-metal distances and decoordination in solutions. This is crucial in understanding octahedral geometry in metal complexes (Benhamou et al., 2011).
Spectroscopic and Density Functional Theory Studies
- It has been a subject for spectroscopic characterization, providing insights into the structure and properties of related compounds through techniques like FT-IR and NMR spectroscopy. These studies are integral in comprehending the molecular behavior of such compounds (Vural & Kara, 2017).
Functionalization and Metalation
- The compound played a key role in the selective deprotonation and subsequent carboxylation of similar bromo- and iodo(trifluoromethyl)pyridines, which is pivotal in organic synthesis and functional group transformations (Cottet et al., 2004).
Potential in Anticancer Research
- It has been used as a starting material for synthesizing novel alkyl amide functionalized compounds, which displayed promising anticancer activity. This highlights its potential in pharmaceutical research (Chavva et al., 2013).
Novel Synthesis Techniques
- Researchers have explored new synthesis methods using this compound, such as palladium-catalyzed Suzuki cross-coupling reactions. This contributes to the development of novel pyridine derivatives with potential applications in various chemical and pharmaceutical fields (Ahmad et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been used in the suzuki–miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
It’s worth noting that compounds with similar structures have been used in the suzuki–miyaura cross-coupling reaction . This reaction involves the coupling of two chemically differentiated fragments that participate in electronically divergent processes with a metal catalyst .
Result of Action
Compounds with similar structures have shown inhibitory activity against egfr and her2 .
properties
IUPAC Name |
6-bromo-2-(trifluoromethyl)pyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrF3N2/c7-4-2-1-3(11)5(12-4)6(8,9)10/h1-2H,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOKKPJCRAHUJTP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1N)C(F)(F)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrF3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.01 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1805123-62-9 |
Source
|
Record name | 6-bromo-2-(trifluoromethyl)pyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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